Cas no 2248274-68-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate
• CAS No: 2248274-68-0
• MF: C₂₂H₂₂N₂O₆S
• MW: 442.484884738922
• CID: 5979414
• PubChem ID: 165731739
• Update Time: 2025-10-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate
• 2248274-68-0
• EN300-6524539

• Inchi： 1S/C22H22N2O6S/c1-14-7-8-17(13-15(14)2)31(28,29)23-11-9-16(10-12-23)22(27)30-24-20(25)18-5-3-4-6-19(18)21(24)26/h3-8,13,16H,9-12H2,1-2H3
• InChI Key： MTAFWZMCRXSSIA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(N1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 442.11985760g/mol
• Monoisotopic Mass: 442.11985760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate (CAS No. 2248274-68-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate (CAS No. 2248274-68-0) is a structurally complex molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique combination of a piperidine core, isoindole-1,3-dione moiety, and 3,4-dimethylbenzenesulfonyl group makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a protease inhibitor or kinase modulator, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the scientific community has shown increasing interest in sulfonamide-containing compounds like this molecule, due to their broad biological activities. The 3,4-dimethylbenzenesulfonyl group is a critical pharmacophore, often associated with improved metabolic stability and binding affinity. This aligns with current trends in medicinal chemistry, where researchers prioritize ADME optimization (Absorption, Distribution, Metabolism, and Excretion) to enhance drug-like properties. The presence of the piperidine-4-carboxylate fragment further contributes to its potential as a CNS-penetrant scaffold, a hot topic in neurodegenerative disease research.

The isoindole-1,3-dione (phthalimide) component is another structurally significant feature, known for its diverse pharmacological profile. This moiety has been explored in immunomodulatory drugs and anti-angiogenic agents, making the compound relevant to cutting-edge research in autoimmune disorders and cancer therapeutics. Its CAS No. 2248274-68-0 is frequently searched in chemical databases, reflecting its importance in high-throughput screening libraries and fragment-based drug design.

From a synthetic chemistry perspective, the ester linkage between the phthalimide and piperidine segments offers opportunities for prodrug development, a strategy widely adopted to improve bioavailability. This resonates with the pharmaceutical industry's focus on drug delivery optimization, a recurring theme in patent literature and scientific conferences. The compound's molecular weight and lipophilicity parameters also place it within the desirable range for small-molecule therapeutics, a key consideration in modern drug discovery pipelines.

Analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are standard tools for verifying the purity and identity of such complex molecules. These methods align with the industry's emphasis on quality by design (QbD) principles, ensuring reproducibility in preclinical studies. The compound's stability under various pH conditions is another area of investigation, particularly for researchers working on oral dosage formulations.

In the context of intellectual property, derivatives of this compound have appeared in patent applications related to protein-protein interaction inhibitors, reflecting the growing importance of this target class in drug discovery. The 3,4-dimethyl substitution pattern on the benzene ring is noteworthy, as it may influence both the compound's metabolic resistance and target selectivity—two critical factors in reducing off-target effects and improving therapeutic indices. These aspects are frequently discussed in forums focusing on precision medicine approaches.

The compound's potential role in signal transduction pathways makes it relevant to current research on cellular senescence and age-related diseases, topics that have gained traction in both academic and biotechnology sectors. Its structural features suggest possible interactions with G-protein coupled receptors (GPCRs) or ion channels, which remain among the most druggable target families. This connection to translational research enhances its appeal to pharmaceutical companies investing in first-in-class therapeutics.

Environmental and safety assessments of CAS No. 2248274-68-0 indicate that proper handling procedures should be followed, consistent with standard laboratory practices for research chemicals. While not classified as hazardous under normal research conditions, its biodegradability profile and ecotoxicological data are subjects of ongoing investigation, reflecting the chemical industry's commitment to green chemistry principles. These considerations are increasingly important to researchers who prioritize sustainable molecular design in their workflows.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate represents an intriguing case study in modern medicinal chemistry. Its multifaceted structure incorporates several privileged pharmacophores that continue to inspire innovation in structure-activity relationship (SAR) studies. As the pharmaceutical industry shifts toward more targeted therapies and personalized medicine, compounds like this will likely play increasingly important roles in addressing unmet medical needs across various therapeutic areas.